Cas no 28189-90-4 (4H-1-Benzopyran-4-one,7-(b-D-glucopyranosyloxy)-2,3-dihydro-3,5-dihydroxy-2-(4-hydroxyphenyl)-,(2R,3R)-)

• Product Name: 4H-1-Benzopyran-4-one,7-(b-D-glucopyranosyloxy)-2,3-dihydro-3,5-dihydroxy-2-(4-hydroxyphenyl)-,(2R,3R)-
• CAS No: 28189-90-4
• MF: C₂₁H₂₂O₁₁
• MW: 450.392787456512
• CID: 280569
• PubChem ID: 10456395
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,7-(b-D-glucopyranosyloxy)-2,3-dihydro-3,5-dihydroxy-2-(4-hydroxyphenyl)-,(2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,7-(b-D-glucopyranosyloxy)-2,3-dihydro-3,5-dihydroxy-2-(4-hydroxyphenyl)-,(2R,3R)-
• Sinensin
• 4H-1-Benzopyran-4-one,7-(b-D-glucopyranosyloxy)-2,3-dihydro-3,5-dihydroxy-2-(4-hydroxyphenyl)-...
• 6-(2,3-Dihydroxy-3-methylbutyl)-7-methoxy-2H-chromen-2-one
• 2-Hepten-4-one,2-methyl-6-phenyl
• ar-Norturmeron
• aromadendrin-7-O-glucoside
• Dihydrokaempferol-7-glucosid
• phenyl-6 methyl-2 heptene-2 one-4
• Dihydrokaempferol 7-O-glucoside
• Dihydrokaempferol 7-glucoside
• Glucosyl-7-aromadendrin
• (2R,3R)-3,5-dihydroxy-2-(4-hydroxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• FS-9452
• 28189-90-4
• HY-N1241
• CS-0016642
• AKOS032948915
• aromadendrin 7-O-glucoside
• CHEBI:167531
• (2R,3R)-3,5-dihydroxy-2-(4-hydroxyphenyl)-7-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-2,3-dihydrochromen-4-one
• (2R,3R)-3,5-DIHYDROXY-2-(4-HYDROXYPHENYL)-7-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
• DA-57884

• Inchi： 1S/C21H22O11/c22-7-13-15(25)17(27)19(29)21(32-13)30-10-5-11(24)14-12(6-10)31-20(18(28)16(14)26)8-1-3-9(23)4-2-8/h1-6,13,15,17-25,27-29H,7H2/t13-,15-,17+,18+,19-,20-,21-/m1/s1
• InChI Key： UDIXYHJHYVDNOG-JUIPTLLLSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C(C2C([C@@H]([C@@H](C3C=CC(=CC=3)O)OC=2C=1)O)=O)O

Computed Properties

• Exact Mass: 450.11600
• Monoisotopic Mass: 450.11621151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 186Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 500.5±50.0 °C at 760 mmHg
• Flash Point: 188.3±23.6 °C
• PSA: 186.37000
• LogP: -1.04620
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4H-1-Benzopyran-4-one,7-(b-D-glucopyranosyloxy)-2,3-dihydro-3,5-dihydroxy-2-(4-hydroxyphenyl)-,(2R,3R)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone